ethyl 4-hydroxy-1H-1,2,3-triazole-5-carboxylate
Overview
Description
Ethyl 4-hydroxy-1H-1,2,3-triazole-5-carboxylate, also known as EHTC, is an important organic compound used in many scientific experiments. This compound is a derivative of 5-carboxylic acid and is a derivative of 1H-1,2,3-triazole. It is a white to slightly yellow crystalline powder and is soluble in water and ethanol. EHTC is a valuable compound for many scientific research applications, including synthesis, biochemical and physiological effects, and mechanism of action.
Scientific Research Applications
Ethyl 4-hydroxy-1H-1,2,3-triazole-5-carboxylate is used in a variety of scientific research applications, including synthesis of drugs and other compounds, biochemical and physiological effects, and mechanism of action. This compound is used in the synthesis of compounds such as 5-fluoro-2-methyl-1H-3,4-dihydro-1-benzothiophene-6-carboxylic acid, which is used in the treatment of tuberculosis. This compound is also used in the synthesis of compounds such as 4-hydroxy-1H-1,2,3-triazole-5-carboxylic acid, which is used in the treatment of Alzheimer’s disease.
Mechanism of Action
Ethyl 4-hydroxy-1H-1,2,3-triazole-5-carboxylate is believed to act as a proton acceptor in the synthesis of compounds. It is believed that the protonated form of this compound is able to interact with other molecules and thus facilitate the formation of new compounds.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to inhibit the activity of certain enzymes. This compound has also been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 4-hydroxy-1H-1,2,3-triazole-5-carboxylate in laboratory experiments is its relatively low cost compared to other compounds. Additionally, this compound is relatively stable and can be stored for long periods of time without degradation. However, this compound is not soluble in organic solvents and can be difficult to work with in certain laboratory experiments.
Future Directions
The future of ethyl 4-hydroxy-1H-1,2,3-triazole-5-carboxylate looks promising. There are several potential applications for this compound, including its use in drug synthesis, biochemical and physiological effects, and mechanism of action. Additionally, further research into the biochemical and physiological effects of this compound could lead to the development of new treatments for a variety of diseases and conditions. Additionally, further research into the mechanism of action of this compound could lead to the development of new compounds and drugs. Finally, further research into the use of this compound in laboratory experiments could lead to the development of more efficient and cost-effective methods for synthesizing compounds.
Synthesis Methods
Ethyl 4-hydroxy-1H-1,2,3-triazole-5-carboxylate is synthesized from the reaction of this compound and ethyl bromide. The reaction is written as follows:
This compound + ethyl bromide → this compound + ethyl bromide
The reaction is conducted in an inert atmosphere and is catalyzed by a strong acid. The reaction is typically conducted at a temperature of 80°C for 1-2 hours. The resulting product is then filtered and washed with water.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-hydroxy-1H-1,2,3-triazole-5-carboxylate involves the reaction of ethyl 4-azido-3-oxobutanoate with hydroxylamine hydrochloride to form ethyl 4-hydroxy-3-oxobutanoate oxime, which is then cyclized with sodium methoxide to yield ethyl 4-hydroxy-1H-1,2,3-triazole-5-carboxylate.", "Starting Materials": [ "Ethyl 4-azido-3-oxobutanoate", "Hydroxylamine hydrochloride", "Sodium methoxide" ], "Reaction": [ "Step 1: Ethyl 4-azido-3-oxobutanoate is reacted with hydroxylamine hydrochloride in ethanol to form ethyl 4-hydroxy-3-oxobutanoate oxime.", "Step 2: The resulting oxime is then cyclized with sodium methoxide in methanol to yield ethyl 4-hydroxy-1H-1,2,3-triazole-5-carboxylate." ] } | |
CAS RN |
81581-10-4 |
Molecular Formula |
C5H7N3O3 |
Molecular Weight |
157.1 |
Purity |
95 |
Origin of Product |
United States |
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